C.I.Reactive Brown 15

Specification

• CAS No.: 12225-71-7
• Molecular Formula: C8H11N3S
• Molecular Weight: 0

Introduction

Chemical Properties and Structure

Reactive Mechanisms

As with most reactive dyes, C.I. Reactive Brown 15 likely contains one or more reactive groups that facilitate bonding with textile fibers. Reactive dyes typically incorporate reactive systems such as:

• Monochlorotriazine groups

• Vinylsulfone groups

• Bifunctional reactive systems

These reactive groups undergo nucleophilic substitution or addition reactions with hydroxyl groups present in cellulosic fibers under alkaline conditions, forming ether linkages between the dye and substrate.

Applications in Textile Industry

Dyeing Applications

C.I. Reactive Brown 15, like other reactive dyes, finds primary application in the dyeing of cellulosic fibers. Its usage extends to:

• Cotton fabrics and fibers

• Viscose rayon

• Linen and other plant-based fibers

• Blended fabrics (with appropriate procedures)

The dyeing process typically involves:

Process Stage	Parameters	Function
Dissolution	Water at 30-60°C	Preparation of dye solution
Addition of Electrolyte	20-100 g/L sodium sulfate or sodium chloride	Promotion of dye exhaustion
Alkali Addition	5-20 g/L sodium carbonate	Activation of fiber-dye reaction
Fixation	30-60 minutes at 60-80°C	Formation of covalent bonds
Soaping and Washing	Neutral detergent, hot wash	Removal of unfixed dye

These parameters are based on typical reactive dye applications and may require optimization for C.I. Reactive Brown 15 specifically.

Printing Applications

In addition to exhaust dyeing, C.I. Reactive Brown 15 can likely be used in textile printing applications, following methods similar to those used for other reactive dyes:

Printing Method	Components	Process Parameters
Direct Printing	Dye, thickener, urea, alkali	Print, dry, steam, wash
Discharge Printing	Dye, reducing agent, thickener	Print on dyed ground, steam, wash
Resist Printing	Resist agent, dye, thickener	Print resist, overdye, wash

For printing applications, the dye would typically be formulated with:

• 50-100 g/kg urea (for cotton)

• 100-200 g/kg urea (for viscose)

• Sodium alginate or other suitable thickener

• Appropriate fixation chemicals such as sodium bicarbonate and/or sodium carbonate

Performance Characteristics

Fastness Properties

Based on data from similar reactive brown dyes, C.I. Reactive Brown 15 likely demonstrates the following performance characteristics:

Fastness Property	Rating	Notes
Light Fastness	4-5	Good resistance to fading from light exposure
Washing Fastness	4-5	Excellent color retention through washing
Rubbing Fastness (Dry)	4-5	Good resistance to color transfer when rubbed dry
Rubbing Fastness (Wet)	3-4	Moderate resistance to color transfer when rubbed wet
Perspiration Fastness	4-5	Good stability in acidic and alkaline perspiration
Chlorine Bleach Resistance	2-3	Moderate susceptibility to chlorine bleaching
Peroxide Bleach Resistance	3-4	Moderate to good resistance to peroxide bleaching

These values represent reasonable estimates based on comparable reactive brown dyes used in similar applications.

Dyeing Characteristics

The dyeing behavior of C.I. Reactive Brown 15 would be expected to include:

• Substantivity: Medium to high affinity for cellulosic fibers

• Exhaustion: Good exhaustion from dyebath under appropriate conditions

• Fixation: Estimated 70-85% fixation rate

• Build-up: Good color depth development with increasing dye concentration

• Level-dyeing properties: Good to excellent evenness in dyeing

• Migration: Limited migration during fixation phase

Comparison with Other Reactive Brown Dyes

To contextualize the properties of C.I. Reactive Brown 15, the following table compares it with other brown reactive dyes:

Property	C.I. Reactive Brown 15	C.I. Reactive Brown 11	Reactive Red Brown K-B3R
CAS Number	12225-71-7	12225-68-2	12225-66-0
Physical Form	Brown powder	Reddish-brown powder	Dark brown powder
Solubility (g/L at 30°C)	Not specified	Not specified	80
Chemical Structure	Not fully disclosed	Contains benzocyclopentene structure, amide group and naphthalene ring	C29H20IN7Na2O12S3
Molecular Weight	Not specified	Not specified	927.58
Primary Applications	Cellulosic fibers	Textile dyeing, cotton fabrics	Cotton, viscose fabrics
Fastness Properties	Not specified	Good light, washing and pollution resistance	Good washing and light fastness

This comparison highlights the diversity within the reactive brown dye category and positions C.I. Reactive Brown 15 within its chemical family.

Environmental Considerations

Waste Treatment

Like other reactive dyes, C.I. Reactive Brown 15 presents environmental challenges related to dyehouse effluent. Key considerations include:

• Hydrolysis: During the dyeing process, a portion of the dye undergoes hydrolysis in water, reducing its reactivity with fiber and resulting in unfixed dye in wastewater

• Color in effluent: The highly visible nature of dye waste requires effective treatment

• Biodegradability: Most reactive dyes show limited biodegradability under conventional treatment methods

Parameter	Optimum Condition	Effect on Degradation
Incubation Condition	Static	Higher degradation efficiency
pH	7.0	Maximum degradation activity
Temperature	35°C	Optimal enzymatic activity
Inoculum Concentration	3% v/v	Sufficient microbial population

These findings suggest potential approaches for environmental management of waste containing C.I. Reactive Brown 15.

Recent Developments and Innovations

Stabilized Formulations

Recent developments in reactive dye technology include improved formulations with:

• Organic buffers to reduce hydrolysis of reactive groups

• Dispersants to improve stability and prevent precipitation

• Optimized salt content to enhance application properties

These formulation strategies may be applicable to C.I. Reactive Brown 15 for improved performance and reduced environmental impact.